5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(2-chloro-4-ethoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H12ClNO2/c1-2-17-11-3-4-12(13(14)6-11)9-5-10(16)8-15-7-9/h3-8,16H,2H2,1H3
• InChI Key: OIVWPEZPWXKGHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CN=C2)O)Cl
• Molecular Formula: C13H12ClNO2
• DSSTOX Substance ID: DTXSID10683121
• Molecular Weight: 249.69 g/mol
• CAS RN: 1261939-91-6

Description

5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine (CEPH) is a synthetic chemical compound that has been used in various scientific research applications. CEPH has been studied for its biochemical and physiological effects, with a focus on its synthesis method, mechanism of action, advantages and limitations for laboratory experiments, and potential future directions.

Scientific Research Applications

5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% has been used in various scientific research applications. It has been used as a reagent in organic synthesis, as a substrate for enzyme kinetics studies, and as a reactant in the synthesis of other compounds. It has also been used in the study of the mechanism of action of various drugs, as well as in the study of biochemical and physiological effects of drugs.

Mechanism of Action

5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% is thought to act as an inhibitor of various enzymes, including cyclooxygenase, phosphodiesterase, and monoamine oxidase. It is also believed to act as an agonist at certain receptors, such as the mu-opioid receptor. It is believed that 5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% exerts its effects by binding to these enzymes and receptors and modulating their activity.
Biochemical and Physiological Effects
5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% has been studied for its biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including cyclooxygenase and monoamine oxidase. It has also been shown to modulate the activity of various receptors, including the mu-opioid receptor. In addition, 5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% has been shown to have anti-inflammatory, analgesic, and anxiolytic effects.

Advantages and Limitations for Lab Experiments

5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It has a high purity (95%), which makes it ideal for use in biochemical and physiological studies. However, 5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% has some limitations for use in laboratory experiments. It has a relatively short half-life, which means that it must be used quickly after synthesis. It also has a relatively low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% has a wide range of potential future directions. It could be used in the development of new drugs, as it has been shown to modulate the activity of various enzymes and receptors. It could also be used in the study of metabolic pathways, as it has been shown to modulate the activity of various enzymes. In addition, 5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% could be used in the study of biochemical and physiological effects of drugs, as it has been shown to have anti-inflammatory, analgesic, and anxiolytic effects. Finally, 5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% could be used in the development of new synthetic methods, as it is relatively easy to synthesize.

Synthesis Methods

5-(2-Chloro-4-ethoxyphenyl)-3-hydroxypyridine, 95% can be synthesized by reacting a 2-chloro-4-ethoxyphenyl group with a 3-hydroxypyridine group, resulting in the formation of a 5-membered ring. The reaction is conducted in an aqueous solution and is catalyzed by a base. The reaction time is typically between 1-2 hours. The reaction is typically conducted at room temperature, although higher temperatures can be used to increase the reaction rate. The reaction yields a product with a purity of 95%.